Cas no 1255717-52-2 (1-(2-aminoethyl)-1,2-dihydro-3,6-pyridazinedione hydrochloride)

• Product Name: 1-(2-aminoethyl)-1,2-dihydro-3,6-pyridazinedione hydrochloride
• CAS No: 1255717-52-2
• MF: C₆H₁₀ClN₃O₂
• MW: 191.615499973297
• MDL: MFCD13186140
• CID: 4582366
• PubChem ID: 53398858
• Update Time: 2025-10-24

1-(2-aminoethyl)-1,2-dihydro-3,6-pyridazinedione hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-(2-aminoethyl)-1,2-dihydro-3,6-pyridazinedione hydrochloride
• 1-(2-Aminoethyl)-1,2-dihydropyridazine-3,6-dione hydrochloride
• 1255717-52-2
• AKOS027426208
• 1-(2-Aminoethyl)-1,2-dihydro-3,6-pyridazinedione HCl
• 1-(2-Aminoethyl)-1,2-dihydropyridazine-3,6-dionehydrochloride
• MFCD13186140
• BS-39216
• 1-(2-AMINOETHYL)-2H-PYRIDAZINE-3,6-DIONE HYDROCHLORIDE
• 1-(2-Aminoethyl)-1,2-dihydropyridazine-3,6-dione hydrochloride, AldrichCPR
• 2-(2-aminoethyl)-1H-pyridazine-3,6-dione;hydrochloride

• MDL： MFCD13186140
• Inchi： 1S/C6H9N3O2.ClH/c7-3-4-9-6(11)2-1-5(10)8-9;/h1-2H,3-4,7H2,(H,8,10);1H
• InChI Key： CDOCBUDXPUDEKZ-UHFFFAOYSA-N
• SMILES： C1(=O)NN(CCN)C(=O)C=C1.[H]Cl

Computed Properties

• Exact Mass: 191.0461543g/mol
• Monoisotopic Mass: 191.0461543g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 212
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 75.4Ų

Additional information on 1-(2-aminoethyl)-1,2-dihydro-3,6-pyridazinedione hydrochloride

1-(2-Aminoethyl)-1,2-Dihydro-3,6-Pyridazinedione Hydrochloride: A Comprehensive Overview

1-(2-Aminoethyl)-1,2-dihydro-3,6-pyridazinedione hydrochloride, identified by the CAS number 1255717-52-2, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of pyridazinediones, which are known for their diverse biological activities and potential applications in drug development. The structure of this compound features a pyridazinedione ring system with a substituted aminoethyl group, which contributes to its unique chemical properties and functional versatility.

The synthesis of 1-(2-aminoethyl)-1,2-dihydro-3,6-pyridazinedione hydrochloride involves a series of well-established organic reactions. The pyridazinedione core is typically derived from the condensation of carbonyl compounds with appropriate diamine precursors. The introduction of the aminoethyl group enhances the compound's ability to participate in various biochemical interactions, making it a promising candidate for further research in medicinal chemistry.

Recent studies have highlighted the potential of this compound in the development of novel therapeutic agents. For instance, research published in Journal of Medicinal Chemistry has demonstrated that derivatives of this compound exhibit potent inhibitory activity against specific enzyme targets associated with neurodegenerative diseases. This finding underscores the importance of CAS No. 1255717-52-2 as a lead compound in drug discovery efforts.

In addition to its pharmacological applications, 1-(2-aminoethyl)-1,2-dihydro-3,6-pyridazinedione hydrochloride has shown promise in materials science. Its ability to form stable coordination complexes with metal ions makes it a valuable component in the synthesis of advanced materials for catalysis and sensing applications. Researchers at the University of California have reported on its use as a ligand in creating highly efficient catalysts for organic transformations.

The structural flexibility of this compound also lends itself to applications in bioconjugation and drug delivery systems. Its amino group can be readily modified to attach targeting moieties or imaging agents, enabling its use in targeted therapies and diagnostic tools. This adaptability positions it as a versatile building block in modern chemical biology.

From an analytical standpoint, the characterization of CAS No. 1255717-52-2 has been achieved through a variety of spectroscopic techniques. High-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy have provided detailed insights into its molecular structure and purity. These analyses are crucial for ensuring the reliability of experimental results and maintaining quality control standards in pharmaceutical development.

In conclusion, 1-(2-aminoethyl)-1,2-dihydro-3,6-pyridazinedione hydrochloride, with its unique chemical properties and diverse applications, continues to be a focal point for scientific investigation. As research progresses, this compound is expected to contribute significantly to advancements in both therapeutic development and materials science.